N-phenyl-2-{[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]thio}acetamide
Overview
Description
N-phenyl-2-{[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]thio}acetamide, also known as PTAC, is a compound that has gained interest in scientific research due to its potential applications in various fields. This compound belongs to the thiadiazole family, which has been extensively studied for their diverse biological activities. PTAC has been shown to possess significant pharmacological properties, making it a promising candidate for drug development.
Mechanism of Action
The exact mechanism of action of N-phenyl-2-{[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]thio}acetamide is not fully understood. However, it has been suggested that this compound exerts its pharmacological effects by modulating various signaling pathways. This compound has been shown to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. Furthermore, this compound has been shown to upregulate the expression of various antioxidant enzymes, which helps to protect cells from oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to possess significant biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the production of inflammatory mediators such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α). Furthermore, this compound has been shown to increase the expression of various antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). In vivo studies have shown that this compound can reduce inflammation and oxidative stress in various animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-phenyl-2-{[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]thio}acetamide is its ability to modulate multiple signaling pathways, making it a promising candidate for the treatment of various diseases. Furthermore, this compound has been shown to possess good pharmacokinetic properties, making it suitable for drug development. However, one of the main limitations of this compound is its poor solubility in water, which can limit its bioavailability.
Future Directions
There are several future directions for the research on N-phenyl-2-{[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]thio}acetamide. One of the most promising areas of research is the development of this compound-based drugs for the treatment of neurodegenerative diseases. Furthermore, the development of this compound analogs with improved pharmacokinetic properties and solubility could lead to the discovery of more potent drugs. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to explore its potential applications in other fields of research such as agriculture and environmental science.
Conclusion:
In conclusion, this compound is a compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound has been shown to possess significant pharmacological properties, making it a promising candidate for drug development. Furthermore, this compound has been shown to possess significant biochemical and physiological effects, making it a valuable tool for scientific research. Future research on this compound could lead to the discovery of more potent drugs and could have significant implications for various fields of research.
Scientific Research Applications
N-phenyl-2-{[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]thio}acetamide has been extensively studied for its potential applications in various fields of research. One of the most significant applications of this compound is in the field of medicinal chemistry, where it has been shown to possess significant pharmacological properties. This compound has been reported to exhibit potent anti-inflammatory, antioxidant, and antitumor activities. Furthermore, this compound has been shown to possess significant neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
N-phenyl-2-[(5-pyridin-4-yl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N4OS2/c20-13(17-12-4-2-1-3-5-12)10-21-15-19-18-14(22-15)11-6-8-16-9-7-11/h1-9H,10H2,(H,17,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCQKQOFUKDTTHI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)C3=CC=NC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N4OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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